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Compound of Interest

Compound Name: Bis(2-chloro-1-methylethyl) ether

Cat. No.: B132582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of Bis(2-
chloro-1-methylethyl) ether (also known as dichlorodiisopropyl ether), a crucial
physicochemical property for safety, handling, and process design in research and industrial
settings. This document summarizes available quantitative data, details a standard
experimental protocol for vapor pressure determination, and presents a visual workflow of the
methodology.

Quantitative Vapor Pressure Data

The vapor pressure of a substance is the pressure exerted by its vapor in thermodynamic
equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed
system. It is a critical indicator of a liquid's volatility.

The following table summarizes the reported vapor pressure data for Bis(2-chloro-1-
methylethyl) ether.
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Vapor
Temperature Temperature Vapor
Pressure Source
(°F) (°C) Pressure (kPa)
(mmHg)
68 20 0.1 0.0133 [1][2]
68 20 0.56 0.0746 [3]
68 20 <15 <0.2 [4]
85.3 29.6 1 0.133 [1]12]

Note: Discrepancies in reported values may arise from different experimental methodologies or
sample purity.

Experimental Protocol: Determination of Vapor
Pressure by the Isoteniscope Method

The American Society for Testing and Materials (ASTM) standard D2879 outlines the procedure
for determining the vapor pressure-temperature relationship of liquids using an isoteniscope.[1]
[2][4][5][6] This method is suitable for liquids with vapor pressures between 133 Pa (1.0 torr)
and 101.3 kPa (760 torr).[1][2]

Principle

The isoteniscope is a constant-volume apparatus.[1][2] The principle of the method is that
when the liquid levels inside the U-tube of the isoteniscope are equal, the vapor pressure of the
liquid in the sample bulb is equal to the external pressure exerted on the other side of the U-
tube. This external pressure is measured by a manometer.

Apparatus

A typical setup for the isoteniscope method includes:
 Isoteniscope: A glass apparatus consisting of a sample bulb and a U-tube manometer.

o Constant-Temperature Bath: A bath capable of maintaining the desired temperature with high
stability.
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Vacuum Pump: To evacuate the system and remove dissolved gases.

Pressure-Measuring System: A manometer (e.g., mercury or digital) to measure the pressure
in the system.

Temperature-Measuring Device: A calibrated thermometer or thermocouple to accurately
measure the temperature of the bath.

Ballast Flask: A large flask connected to the system to dampen pressure fluctuations.

Procedure

Sample Preparation: The isoteniscope bulb is filled to approximately two-thirds of its volume
with the liquid sample, in this case, Bis(2-chloro-1-methylethyl) ether.

Assembly: The isoteniscope is placed in the constant-temperature bath and connected to the
vacuum and pressure-measuring system.

Degassing: The system is evacuated using the vacuum pump to remove air and other
dissolved gases from the sample. This is a critical step, as the presence of non-condensable
gases will lead to erroneously high pressure readings. The sample may be gently heated or
agitated during this process to facilitate the removal of dissolved gases.

Equilibration: The constant-temperature bath is set to the desired temperature. The system is
allowed to reach thermal and pressure equilibrium.

Pressure Measurement: Once the temperature has stabilized, the pressure of the system is
adjusted by slowly admitting a gas (e.g., nitrogen) until the levels of the liquid in the U-tube of
the isoteniscope are equal. The pressure required to achieve this balance is recorded from
the manometer. This recorded pressure is the vapor pressure of the sample at that
temperature.

Data Collection at Different Temperatures: The temperature of the bath is then changed to a
new setpoint, and steps 4 and 5 are repeated to obtain a series of vapor pressure
measurements at different temperatures.

Experimental Workflow Visualization
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The following diagram illustrates the key steps in determining the vapor pressure of a liquid
using the isoteniscope method.

Measurement Cycle

Click to download full resolution via product page
Caption: Workflow for vapor pressure determination using the isoteniscope method.

This guide provides essential information on the vapor pressure of Bis(2-chloro-1-
methylethyl) ether and a standardized method for its determination. Accurate vapor pressure
data is fundamental for ensuring the safe handling and effective application of this chemical in
various scientific and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. standards.iteh.ai [standards.iteh.ai]

 To cite this document: BenchChem. [Technical Guide: Vapor Pressure of Bis(2-chloro-1-
methylethyl) ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132582#vapor-pressure-of-bis-2-chloro-1-
methylethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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